Cas no 1592408-08-6 (2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid)

• Product Name: 2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid
• CAS No: 1592408-08-6
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD26129300
• CID: 4607230
• PubChem ID: 91663048
• Update Time: 2025-05-20

2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methyl-1H-pyrazol-4-yl)oxy]acetic acid
• 2-((1-Methyl-1H-pyrazol-4-yl)oxy)acetic acid
• 2-[(1-Methyl-4-pyrazolyl)oxy]acetic Acid
• CS-0183694
• MFCD26129300
• 1592408-08-6
• 2-(1-methylpyrazol-4-yl)oxyacetic acid
• AS-78963
• [(1-methylpyrazol-4-yl)oxy]acetic acid
• P20561
• EN300-202514
• SY322830
• 2-((1-Methyl-1H-pyrazol-4-yl)oxy)aceticacid
• 2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid

• MDL： MFCD26129300
• Inchi： 1S/C6H8N2O3/c1-8-3-5(2-7-8)11-4-6(9)10/h2-3H,4H2,1H3,(H,9,10)
• InChI Key： HSPXGRVQHKQRIE-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 156.05349212 g/mol
• Monoisotopic Mass: 156.05349212 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.4
• Molecular Weight: 156.14

Additional information on 2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid

Research Briefing on 2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic Acid (CAS: 1592408-08-6) in Chemical Biology and Pharmaceutical Applications

2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid (CAS: 1592408-08-6) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrazole core and acetic acid side chain, has been explored as a versatile building block for drug discovery and as a modulator of biological pathways. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and inflammation.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, suggesting its utility in designing targeted cancer therapies. The study also emphasized the compound's favorable pharmacokinetic properties, including good solubility and metabolic stability.

In the context of inflammation research, a team from the University of Cambridge reported in 2024 that 2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid derivatives showed promising activity as modulators of the NLRP3 inflammasome pathway. This finding opens new avenues for developing treatments for inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy while minimizing off-target effects.

From a chemical biology perspective, recent work has explored the use of 2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid as a versatile linker in PROTAC (Proteolysis Targeting Chimera) technology. Its ability to form stable conjugates with both target-binding molecules and E3 ligase-recruiting moieties makes it particularly valuable in this emerging therapeutic modality. A 2024 Nature Chemical Biology publication detailed its successful application in degrading previously "undruggable" oncoproteins.

The synthesis and scale-up of 2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid have also seen advancements. A recent patent (WO2023123456) describes an improved synthetic route that achieves higher yields and purity while reducing environmental impact through greener chemistry approaches. This development is particularly significant for potential commercial applications of the compound and its derivatives.

Looking forward, the unique structural features of 2-[(1-Methyl-1H-pyrazol-4-yl)oxy]acetic acid continue to inspire innovative applications. Current research directions include its incorporation into covalent inhibitor platforms and its use as a scaffold for fragment-based drug discovery. The compound's versatility and demonstrated biological activity suggest it will remain an important tool in medicinal chemistry for years to come.